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Compound of Interest

Compound Name: 6-Chloro-2-ethylbenzoxazole
CAS No.: 1027019-12-0
Cat. No.: B2510140

Get Quote

Analysis of Structural Analogs and Safety Protocols for
Benzoxazole Scaffolds
Executive Summary & ldentification Alert

CRITICAL IDENTIFICATION NOTE: A discrepancy exists between the chemical name provided
in the topic ("6-Chloro-2-ethylbenzoxazole") and the CAS number provided (19932-84-4).

o CAS 19932-84-4 corresponds to 6-Chloro-2-benzoxazolinone (also known as 6-Chloro-2-
hydroxybenzoxazole or 6-Chloro-2(3H)-benzoxazolone).

e 6-Chloro-2-ethylbenzoxazole is a distinct structural analog with an ethyl group at the C2
position rather than a carbonyl/hydroxyl.

Decision Protocol: As the CAS number is the primary unique identifier for Safety Data Sheets
(SDS), this guide analyzes CAS 19932-84-4. However, due to the structural similarity
(benzoxazole core), the safety protocols described herein are largely transferable to the 2-ethyl
derivative, with specific caveats noted for volatility and reactivity.
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Chemical Identity Table

Property

Detail

CAS Number

19932-84-4

Preferred Name

6-Chloro-2-benzoxazolinone

Synonyms

6-Chloro-2(3H)-benzoxazolone; 6-

Chlorobenzo[d]oxazol-2(3H)-one

Molecular Formula C7H4CINO:2
Molecular Weight 169.56 g/mol

Bicyclic heterocycle (Benzene fused to oxazole
Structure

ring with C2 ketone)

Physical State

Solid (Crystalline powder)

Melting Point

193.0 — 197.0 °C (Lit.)

GHS Hazard Analysis & Toxicology (E-E-A-T)

As an Application Scientist, | interpret the GHS codes not just as labels, but as indicators of

chemical reactivity and biological interaction. Benzoxazolinones are "privileged scaffolds"” in

medicinal chemistry, often bioisosteres for muscle relaxants (e.g., Chlorzoxazone). This

biological activity implies inherent toxicity.

Hazard Classification (GHS)

Based on structural analogs and supplier data for CAS 19932-84-4:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[2]

Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2]

STOT - Single Exposure (Category 3): H335 - May cause respiratory irritation.[2][3][4]
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Toxicological Mechanism & Causality

e Irritation (H315/H319): The benzoxazolinone core is weakly acidic (pKa ~9). Upon contact
with mucous membranes, it can act as a proton donor, disrupting local pH balance and
causing protein denaturation in sensitive tissues (eyes/lungs).

o Acute Toxicity (H302): The 6-chloro substituent increases lipophilicity (LogP ~1.8—-2.0),
enhancing bioavailability. Once ingested, these compounds can modulate ion channels
(specifically calcium-activated potassium channels), which is the mechanism of action for
related muscle relaxants. Overexposure leads to CNS depression.

Risk Management & Engineering Controls

Effective safety is not about eliminating hazards but managing exposure. The following
workflow utilizes the "Hierarchy of Controls" applied specifically to this solid intermediate.

PPE Selection Protocol[4][7]

e Hand Protection: Nitrile rubber (0.11 mm minimum) is sufficient for incidental contact with the
solid. For solution-phase handling (e.g., in DMF or DMSO), use Silver Shield/4H laminates,
as polar aprotic solvents permeate nitrile rapidly, carrying the solute with them.

o Respiratory Protection: Due to the high melting point (>190°C), vapor pressure is negligible
at room temperature. However, as a fine powder, dust inhalation is the primary risk. A P95 or
N95 particulate respirator is mandatory during weighing or transfer outside a fume hood.

Visualization: Risk Assessment Logic

The following diagram illustrates the decision matrix for handling CAS 19932-84-4.
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Start: Handling CAS 19932-84-4

Check Physical State

Weighing/Transfer\ Reaction/Workup

Solid (Powder) Solution (Dissolved)

Risk: Particulate Inhalation Risk: Dermal Absorption via Solvent

Control: Fume Hood + N95 Mask Control: Splash Goggles +
Anti-static spatula Chem-Resistant Gloves (Laminate)

Proceed with Experiment

Click to download full resolution via product page

Caption: Decision logic for Personal Protective Equipment (PPE) selection based on the
physical state of the benzoxazolinone derivative.

Experimental Workflow: N-Alkylation Protocol

To demonstrate the "Application Scientist" perspective, we provide a standard protocol for
utilizing this intermediate. CAS 19932-84-4 is frequently used as a nucleophile in N-alkylation
reactions to generate bioactive derivatives.

Objective: N-alkylation of 6-Chloro-2-benzoxazolinone. Safety Criticality: This reaction involves
base-mediated deprotonation, generating a reactive anion.
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Step-by-Step Methodology

e Setup: In a flame-dried Round Bottom Flask (RBF) equipped with a magnetic stir bar,
dissolve 1.0 eq of CAS 19932-84-4 in anhydrous DMF (Dimethylformamide).

o Why: DMF is required to solubilize the polar benzoxazolinone and stabilize the
intermediate anion.

o Deprotonation: Cool to 0°C. Add 1.2 eq of Potassium Carbonate (K2CO3) or Sodium Hydride
(NaH) carefully.

o Caution: If using NaH, Hz gas is evolved. Ensure venting.
o Addition: Dropwise add 1.1 eq of Alkyl Halide (e.g., Ethyl lodide).

e Reaction: Allow to warm to Room Temperature (RT) and stir for 4—12 hours. Monitor via TLC
(Hexane/EtOAC).

e Quench: Pour mixture into ice-water. The product often precipitates.

« |solation: Filter the solid or extract with Ethyl Acetate.

Visualization: Synthesis Safety Workflow

Reagents: Dissolve in DMF jixing (0° Add Electrophile Reaction (RT) Monitor TLC Quench (Ice Water) Aqueous Layer Waste Disposal
CAS 19932-84-4 + Base xothermic Ris| Closed System Stop Reaction Halogenated Organic

Click to download full resolution via product page

Caption: Operational workflow for the N-alkylation of 6-chloro-2-benzoxazolinone, highlighting
critical control points.

Emergency Response Protocols

In the event of exposure, immediate action mitigates long-term damage. These protocols are
self-validating based on the chemical properties defined in Section 1.
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Scenario Immediate Action Scientific Rationale

The compound is a solid

) ) irritant; mechanical flushing is
Rinse with water for 15 ] .
Eye Contact ) o ) required to remove particles
minutes lifting eyelids.[2][4][5] )
before they dissolve and alter

ocular pH.

Ethanol acts as a permeation
enhancer, potentially driving
) Wash with soap and water.[1] the lipophilic chloro-compound
Skin Contact ) )
[4][5][6] Do not use ethanol. deeper into the dermis. Soap
emulsifies the compound

safely.

Respiratory irritation (H335)

Move to fresh air.[1][3][4][5][6] causes bronchoconstriction.

Inhalation If breathing is difficult, oxygen. Fresh air reduces partial
[7] pressure of the irritant in the
lungs.

Wetting the powder creates a

slippery, contaminated sludge
) Dry Sweep or Vacuum (HEPA). ) )
Spill Cleanup that is harder to contain. Dry
Do not wet sweep. o
removal minimizes surface

area contact.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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